Cas no 186407-76-1 (1H-Indazole, 4-bromo-1-(4-piperidinyl)-)

• Product Name: 1H-Indazole, 4-bromo-1-(4-piperidinyl)-
• CAS No: 186407-76-1
• MF: C₁₂H₁₄BrN₃
• MW: 280.16366147995
• CID: 3832133
• PubChem ID: 85712417
• Update Time: 2025-04-22

1H-Indazole, 4-bromo-1-(4-piperidinyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Indazole, 4-bromo-1-(4-piperidinyl)-
• 186407-76-1
• SCHEMBL24134732
• 4-bromo-1-(piperidin-4-yl)-1H-indazole

• Inchi： 1S/C12H14BrN3/c13-11-2-1-3-12-10(11)8-15-16(12)9-4-6-14-7-5-9/h1-3,8-9,14H,4-7H2
• InChI Key： SHTHLADVOZIIFC-UHFFFAOYSA-N
• SMILES： N1(C2CCNCC2)C2=C(C(Br)=CC=C2)C=N1

Computed Properties

• Exact Mass: 279.03711Da
• Monoisotopic Mass: 279.03711Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 29.9Ų